![molecular formula C10H21NO2 B1490136 2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol CAS No. 2097996-50-2](/img/structure/B1490136.png)
2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol
Overview
Description
2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol, also known as 2-Piperidin-1-yl-ethanol, is a synthetic compound with a wide range of applications in scientific research. It is an important building block for the synthesis of various compounds, including peptides, peptidomimetics, and other small molecules. It is also used in the study of enzyme-catalyzed reactions, as well as in the development of drug delivery systems.
Scientific Research Applications
Synthesis and Chemical Transformations
Research on the synthesis and transformations of compounds related to "2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol" includes the development of novel acetylene glycols and their derivatives. For instance, studies have been conducted on the reactions of 1-(2-ethoxyethyl)piperidin-4-one with propargyl alcohol, leading to the synthesis of asymmetric acetylenic γ-glycols. These glycols undergo various transformations, such as etherification and cyclization, to form complex structures with potential applications in organic synthesis (Bazhykova, 2021).
Pharmacological Properties
The pharmacological exploration of compounds structurally similar to "this compound" has led to the investigation of their potential as selective estrogen receptor modulators (SERMs). These studies involve the design and synthesis of chiral and racemic piperidin-4-ols, evaluating their activity against estrogen-responsive human breast cancer cells. Such research aims to develop novel SERMs based on these structural frameworks, highlighting the intersection of organic synthesis and pharmacological application (Yadav et al., 2011).
Corrosion Inhibition
Compounds with the piperidin-1-yl motif have also been synthesized for applications in corrosion inhibition. Cadmium(II) Schiff base complexes, incorporating similar structural features, have demonstrated significant corrosion inhibition properties on mild steel surfaces. This research not only contributes to the field of inorganic chemistry but also opens new avenues in materials science and corrosion engineering, showing the versatility of piperidin-1-yl derivatives in practical applications (Das et al., 2017).
Future Directions
While specific future directions for 2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol are not directly available from the search results, it’s clear that the development of new drugs involving piperidine derivatives is a significant area of research . This includes the development of fast and cost-effective methods for the synthesis of substituted piperidines .
properties
IUPAC Name |
2-[3-(ethoxymethyl)piperidin-1-yl]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-2-13-9-10-4-3-5-11(8-10)6-7-12/h10,12H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDLTZMVHJCWBCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCCN(C1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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